6-chloro-2-hydroxy-3-nitrobenzonitrile
Cat. No. B8727458
M. Wt: 198.56 g/mol
InChI Key: RQVUJDXGDQGJEA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06271261B1
Procedure details
A mixture of 2-nitro-5-chloro-6-cyanophenol (750 mg, 3.78 mmol) and tin (II) chloride (2.6 g, 11.4 mmol) in ethanol(50ml) is heated at 80° C. under argon. After 2 hours, the starting material has disappeared and the solution is allowed to cool down and then poured into ice. The pH is made slightly basic (pH7-8), by addition of solid NaOH, before being extracted with ethyl acetate. The organic phase was washed with brine, dried over MgSO4 and filtered. The solvent was evaporated and chromatography of the resulting solid on silica gel (4%MeOH/CH2Cl2) gave the desired product(410 mg, 65%). 1H NMR (CD30D): δ8 6.89 (d, 1H), 6.88 (d,1H).
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:9]=[CH:8][C:7]([Cl:10])=[C:6]([C:11]#[N:12])[C:5]=1[OH:13])([O-])=O.[Sn](Cl)Cl.[OH-].[Na+]>C(O)C>[NH2:1][C:4]1[CH:9]=[CH:8][C:7]([Cl:10])=[C:6]([C:11]#[N:12])[C:5]=1[OH:13] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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750 mg
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=C(C(=C(C=C1)Cl)C#N)O
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Name
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Quantity
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2.6 g
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Type
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reactant
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Smiles
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[Sn](Cl)Cl
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to cool down
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ADDITION
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Type
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ADDITION
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Details
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poured into ice
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EXTRACTION
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Type
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EXTRACTION
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Details
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before being extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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The organic phase was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was evaporated
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
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NC1=C(C(=C(C=C1)Cl)C#N)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 410 mg | |
| YIELD: PERCENTYIELD | 65% | |
| YIELD: CALCULATEDPERCENTYIELD | 64.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
